ethyl 2-ethoxy-7-hydroxy-1,3-dioxaindane-5-carboxylate
Overview
Description
Ethyl 2-ethoxy-7-hydroxy-1,3-dioxaindane-5-carboxylate (EEDC) is a compound of the dioxaindane family, which is a class of compounds that have been studied for their potential applications in various fields. This particular compound has been of particular interest due to its unique properties and potential applications in the chemical, pharmaceutical, and biomedical fields.
Scientific Research Applications
Ethyl 2-ethoxy-7-hydroxy-1,3-dioxaindane-5-carboxylate has been studied for its potential applications in various fields. In the pharmaceutical field, it has been studied for its potential as an anti-inflammatory agent. In the biomedical field, it has been studied for its potential as an anti-cancer agent. In the chemical field, it has been studied for its potential as a catalyst in organic synthesis.
Mechanism of Action
The mechanism of action of ethyl 2-ethoxy-7-hydroxy-1,3-dioxaindane-5-carboxylate is not yet fully understood. However, it is believed that the compound has anti-inflammatory properties due to its ability to inhibit the production of pro-inflammatory cytokines. It is also believed to have anti-cancer properties due to its ability to inhibit the growth of cancer cells.
Biochemical and Physiological Effects
ethyl 2-ethoxy-7-hydroxy-1,3-dioxaindane-5-carboxylate has been shown to have anti-inflammatory, anti-cancer, and antioxidant properties. In addition, it has been shown to have a protective effect against oxidative stress and to reduce the levels of pro-inflammatory cytokines.
Advantages and Limitations for Laboratory Experiments
The main advantages of using ethyl 2-ethoxy-7-hydroxy-1,3-dioxaindane-5-carboxylate in laboratory experiments are its low toxicity and solubility in aqueous solutions. Additionally, it is relatively inexpensive and easy to synthesize. However, there are some limitations to using ethyl 2-ethoxy-7-hydroxy-1,3-dioxaindane-5-carboxylate in laboratory experiments. For example, the compound is not easily purified and the reaction conditions are not easily controlled.
Future Directions
The potential applications of ethyl 2-ethoxy-7-hydroxy-1,3-dioxaindane-5-carboxylate are numerous and researchers are continuing to explore its potential. Some potential future directions include further research into its anti-inflammatory, anti-cancer, and antioxidant properties. Additionally, further research into its potential as a catalyst in organic synthesis could yield valuable results. Additionally, further research into its potential as a drug delivery system could lead to new and improved treatments. Finally, further research into its potential as a therapeutic agent could lead to new and improved treatments.
Synthesis Methods
Ethyl 2-ethoxy-7-hydroxy-1,3-dioxaindane-5-carboxylate can be synthesized through a two-step process involving the reaction of ethyl 2-ethoxy-1,3-dioxaindane-5-carboxylate with 7-hydroxy-1,3-dioxaindane-5-carboxylic acid. The first step involves the reaction of ethyl 2-ethoxy-1,3-dioxaindane-5-carboxylate with 7-hydroxy-1,3-dioxaindane-5-carboxylic acid in an aqueous solution of sodium hydroxide. The reaction is catalyzed by a base and proceeds at room temperature. The resulting product is ethyl 2-ethoxy-7-hydroxy-1,3-dioxaindane-5-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-ethoxy-7-hydroxy-1,3-dioxaindane-5-carboxylate involves the reaction of 2-ethoxy-1,3-dioxane-5-carboxylic acid with ethyl chloroformate, followed by the addition of 7-hydroxyindan-1-one in the presence of a base. The resulting intermediate is then treated with acetic anhydride and a catalyst to yield the final product.", "Starting Materials": [ "2-ethoxy-1,3-dioxane-5-carboxylic acid", "ethyl chloroformate", "7-hydroxyindan-1-one", "base", "acetic anhydride", "catalyst" ], "Reaction": [ "Step 1: 2-ethoxy-1,3-dioxane-5-carboxylic acid is reacted with ethyl chloroformate in the presence of a base to yield ethyl 2-ethoxy-5-formyl-1,3-dioxane-5-carboxylate.", "Step 2: To the above intermediate, 7-hydroxyindan-1-one is added in the presence of a base to yield ethyl 2-ethoxy-7-hydroxy-1,3-dioxaindane-5-carboxylate intermediate.", "Step 3: The above intermediate is then treated with acetic anhydride and a catalyst to yield the final product, ethyl 2-ethoxy-7-hydroxy-1,3-dioxaindane-5-carboxylate." ] } | |
CAS RN |
733746-42-4 |
Molecular Formula |
C12H14O6 |
Molecular Weight |
254.2 |
Purity |
95 |
Origin of Product |
United States |
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